N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C20H24N2O6S/c1-26-17-12-14(13-18(27-2)19(17)28-3)20(23)21-15-6-8-16(9-7-15)22-10-4-5-11-29(22,24)25/h6-9,12-13H,4-5,10-11H2,1-3H3,(H,21,23)
• InChI Key: ZLINATZDBUHYTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=C(C=C2)N3CCCCS3(=O)=O
• Molecular Formula: C20H24N2O6S
• Molecular Weight: 420.5 g/mol

Description

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide, commonly known as DTBZ, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTBZ belongs to the class of benzamides and has been found to possess pharmacological properties that make it useful in various fields of research. In

Scientific Research Applications

Biological Importance of Benzothiazoles

Benzothiazole derivatives, such as N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4,5-trimethoxybenzamide, have been recognized for their wide range of biological properties, including antimicrobial and anticancer activities. Benzothiazoles have long been used therapeutically for various diseases. Recent research highlights 2-arylbenzothiazoles as significant pharmacophores in the development of antitumor agents, due to their promising biological profile and synthetic accessibility. This has led to the design and development of new benzothiazoles as potential chemotherapeutics, with studies focusing on structural modifications to enhance their efficacy (Ahmed et al., 2012; Rosales-Hernández et al., 2022).

Antioxidant Capacity and Reaction Pathways

The antioxidant capacity of compounds, including those related to benzothiazole structures, has been a subject of scientific interest. Antioxidants play a crucial role in neutralizing free radicals, thereby preventing oxidative stress and related diseases. Studies have explored the reaction pathways of various antioxidants, elucidating the mechanisms through which they exert their protective effects. This research contributes to understanding how benzothiazole derivatives might offer antioxidant benefits, potentially leading to applications in disease prevention and health promotion (Ilyasov et al., 2020).

Environmental Impact and Degradation

Research has also delved into the environmental impact, fate, and behavior of compounds with benzothiazole structures in aquatic environments. These studies are crucial for assessing the environmental persistence and toxicity of such compounds, as well as their degradation pathways. Understanding these aspects can inform the development of more environmentally friendly compounds with reduced persistence and toxicity, ensuring that their use does not adversely affect aquatic life or water quality (Haman et al., 2015).

Pharmacokinetics and Safety Profiles

The pharmacokinetics and safety profiles of compounds are fundamental areas of research, providing insights into their absorption, distribution, metabolism, and excretion (ADME) properties. Studies in this field aim to optimize the therapeutic efficacy of compounds while minimizing potential risks and adverse effects. This research is essential for the development of new drugs and therapeutic agents, ensuring they are both effective and safe for clinical use (Qiu et al., 1998).